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Abstract
This technical guide provides a comprehensive overview of 2-acetamidopyridine (N-(2-

pyridyl)acetamide), a versatile heterocyclic compound. It details the chemical structure,

physicochemical properties, and spectroscopic profile of this molecule. Furthermore, this guide

outlines detailed experimental protocols for its synthesis and characterization. A significant

focus is placed on its role as a key building block in medicinal chemistry, particularly in the

development of anti-inflammatory and analgesic drugs, as well as kinase inhibitors. The guide

explores the reactivity of 2-acetamidopyridine and its involvement in significant biological

signaling pathways, supported by visual diagrams to elucidate complex interactions and

experimental workflows.

Chemical Structure and Identification
2-Acetamidopyridine is an organic compound featuring a pyridine ring substituted with an

acetamido group at the 2-position.[1] The presence of the pyridine core and the amide

functionality imparts unique electronic and steric properties to the molecule, making it a

valuable intermediate in organic synthesis.[2]

Chemical Structure:
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2-Acetamidopyridine Chemical Structure

Table 1: Chemical Identification

Identifier Value

IUPAC Name N-pyridin-2-ylacetamide

Synonyms 2-Acetylaminopyridine, N-(2-Pyridinyl)acetamide

CAS Number 5231-96-9[1]

Molecular Formula C₇H₈N₂O[1]

Molecular Weight 136.15 g/mol [1]

InChI
InChI=1S/C7H8N2O/c1-6(10)9-7-4-2-3-5-8-

7/h2-5H,1H3,(H,8,9,10)

SMILES CC(=O)NC1=CC=CC=N1

Physicochemical Properties
The physical and chemical properties of 2-acetamidopyridine are crucial for its handling,

storage, and application in various chemical reactions.

Table 2: Physicochemical Properties
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Property Value Reference

Appearance
Off-white to yellow crystalline

powder

Melting Point 66-74 °C

Solubility

Soluble in organic solvents

such as methanol, ethanol,

DMSO, and chloroform.

Solubility in water is limited.

pKa
6.82 (for the precursor 2-

aminopyridine)

Synthesis of 2-Acetamidopyridine
2-Acetamidopyridine is commonly synthesized via the acylation of 2-aminopyridine with acetic

anhydride.

Experimental Protocol: Synthesis from 2-Aminopyridine
Materials:

2-Aminopyridine

Acetic Anhydride

Ice water

Ethyl acetate

Round-bottom flask

Stirring apparatus

Cooling bath

Separatory funnel
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Rotary evaporator

Procedure:

In a round-bottom flask, dissolve 2-aminopyridine in acetic anhydride.

The reaction is exothermic; maintain the temperature below 60 °C using a cooling bath while

stirring.

Allow the reaction to proceed for approximately 1 hour. Monitor the reaction progress using

thin-layer chromatography (TLC).

Upon completion, pour the reaction mixture into ice water.

Extract the aqueous mixture with ethyl acetate.

Separate the organic layer and remove the ethyl acetate under reduced pressure using a

rotary evaporator to yield 2-acetamidopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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